Cas no 121353-93-3 (Uridine,2',3'-dideoxy-2'-fluoro-5-methyl-)

Uridine,2',3'-dideoxy-2'-fluoro-5-methyl- structure
121353-93-3 structure
Product Name:Uridine,2',3'-dideoxy-2'-fluoro-5-methyl-
CAS No:121353-93-3
MF:C10H13FN2O4
MW:244.219626188278
CID:193045
PubChem ID:451569
Update Time:2025-04-19

Uridine,2',3'-dideoxy-2'-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Uridine,2',3'-dideoxy-2'-fluoro-5-methyl-
    • 1-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • Uridine, 2',3'-dideoxy-2'-fluoro-5-methyl-
    • 2'-Fluoro-3'-deoxythymidine
    • 1-(2'-Fluoro-2',3'-dideoxy-.beta.-D-erythro-pentofuranosyl)thymine
    • 121353-93-3
    • DTXSID40153246
    • 1-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • CHEMBL2115410
    • SCHEMBL8622649
    • 2'-FddT
    • Inchi: 1S/C10H13FN2O4/c1-5-3-13(10(16)12-8(5)15)9-7(11)2-6(4-14)17-9/h3,6-7,9,14H,2,4H2,1H3,(H,12,15,16)/t6-,7+,9+/m0/s1
    • InChI Key: NPHYUIHLLMXOFR-LKEWCRSYSA-N
    • SMILES: F[C@@H]1C[C@@H](CO)O[C@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 244.086
  • Monoisotopic Mass: 244.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.4
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.565
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